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Compound of Interest

Compound Name: Jak-IN-25

Cat. No.: B10857361 Get Quote

Welcome to the technical support center for Jak-IN-25. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered when working with Jak-IN-25, particularly concerning its solubility and

precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Jak-IN-25?

Jak-IN-25 is a potent Janus kinase (JAK) inhibitor with activity against several members of the

JAK family. It is a valuable tool for studying the JAK-STAT signaling pathway, which is crucial in

immunity, inflammation, and hematopoiesis. Due to its inhibitory activity, Jak-IN-25 is being

investigated for its potential in cancer research.[1][2]

Q2: What are the known solubility properties of Jak-IN-25?

Jak-IN-25 is readily soluble in dimethyl sulfoxide (DMSO).[1] Specific solubility in aqueous

buffers such as PBS or cell culture media has not been quantitatively reported in publicly

available literature. Like many small molecule kinase inhibitors, it is presumed to have low

aqueous solubility.

Q3: Why is my Jak-IN-25 precipitating when I add it to my aqueous cell culture media or

buffer?
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Precipitation of small molecule inhibitors like Jak-IN-25 in aqueous solutions is a common

issue. It typically occurs when the concentration of the compound exceeds its solubility limit in

the aqueous medium. This is often observed when a concentrated stock solution in an organic

solvent, such as DMSO, is diluted into an aqueous buffer. The abrupt change in solvent polarity

can cause the compound to fall out of solution.

Q4: What is the recommended solvent for making a stock solution of Jak-IN-25?

The recommended solvent for preparing a stock solution of Jak-IN-25 is DMSO.[1][3] A stock

solution of up to 5 mg/mL (13.18 mM) can be prepared in DMSO.[1] To aid dissolution, gentle

warming to 60°C and ultrasonication can be used.[1]

Q5: How should I store my Jak-IN-25 stock solution?

Jak-IN-25 stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[4] It is highly recommended to

aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can lead to degradation of the compound and solvent evaporation, thereby

increasing its concentration and risk of precipitation upon use.[1]

Troubleshooting Guide: Precipitation of Jak-IN-25 in
Aqueous Solutions
This guide provides a systematic approach to troubleshooting and preventing the precipitation

of Jak-IN-25 during your experiments.

Issue 1: Precipitate forms immediately upon dilution of
DMSO stock into aqueous buffer or media.
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Potential Cause Recommended Solution

Concentration Exceeds Aqueous Solubility: The

final concentration of Jak-IN-25 in the aqueous

solution is too high.

- Perform a serial dilution of your DMSO stock

solution into the aqueous buffer to determine the

highest achievable concentration without

precipitation. - Keep the final concentration of

Jak-IN-25 in your working solution as low as

possible while still being effective for your assay.

High Final DMSO Concentration: A high

percentage of DMSO in the final aqueous

solution can affect cell health and may not

prevent precipitation.

- Ensure the final concentration of DMSO in

your cell culture or assay is kept to a minimum,

ideally below 0.1%.[3]

Rapid Dilution: Adding the DMSO stock directly

and quickly to the full volume of aqueous

solution can cause localized high concentrations

and rapid precipitation.

- Add the DMSO stock solution dropwise to the

aqueous solution while vortexing or stirring

gently to ensure rapid and even dispersion. -

Consider a stepwise dilution: first dilute the

DMSO stock into a smaller volume of aqueous

buffer, and then add this intermediate solution to

the final volume.

Temperature Shock: Diluting a cold DMSO stock

into a warm aqueous solution can sometimes

promote precipitation.

- Allow the DMSO stock solution to equilibrate to

room temperature before diluting it into the pre-

warmed aqueous buffer or media.

Issue 2: Solution is initially clear but a precipitate forms
over time.
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Potential Cause Recommended Solution

Metastable Supersaturated Solution: The initial

concentration was above the thermodynamic

solubility limit, creating an unstable

supersaturated solution that precipitates over

time.

- Lower the final working concentration of Jak-

IN-25. - Prepare fresh working solutions

immediately before each experiment.

Instability in Aqueous Media: The compound

may be degrading or interacting with

components in the media over time, leading to

the formation of insoluble byproducts.

- Minimize the time the compound is in the

aqueous solution before being used in the

assay.

pH of the Medium: The solubility of Jak-IN-25

may be pH-dependent.

- If experimentally feasible, test the solubility in

buffers with slightly different pH values to

identify a range where it is more stable.

Data Presentation
Table 1: Chemical and Physical Properties of Jak-IN-25

Property Value Reference(s)

CAS Number 2127110-22-7 [5]

Molecular Formula C₁₉H₁₇N₅O₄ [5]

Molecular Weight 379.37 g/mol [5]

Solubility in DMSO 5 mg/mL (13.18 mM) [1]

Appearance Solid

Table 2: Inhibitory Activity of Jak-IN-25
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Target IC₅₀ (nM) Reference(s)

TYK2 6 [1][2]

JAK1 21 [1][2]

JAK2 8 [1][2]

JAK3 1051 [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Jak-IN-25 Stock
Solution in DMSO
Materials:

Jak-IN-25 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Water bath or heat block (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 3.79

mg of Jak-IN-25 (Molecular Weight = 379.37 g/mol ).

Weigh the compound: Carefully weigh out the calculated amount of Jak-IN-25 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of sterile DMSO to the tube. For 1 mL of a 10 mM

solution from 3.79 mg of powder, add 1 mL of DMSO.
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Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in an ultrasonic bath for 5-10

minutes.

If necessary, gently warm the solution to 60°C for a short period, vortexing intermittently

until the solid is completely dissolved.[1]

Aliquot and store: Once the solution is clear, dispense it into single-use aliquots in sterile,

tightly sealed tubes. Store at -20°C for up to one month or -80°C for up to six months.[4]

Protocol 2: Preparation of a Working Solution in
Aqueous Media (e.g., Cell Culture Medium)
Materials:

10 mM Jak-IN-25 stock solution in DMSO

Sterile aqueous buffer or cell culture medium, pre-warmed to the desired temperature (e.g.,

37°C)

Sterile tubes

Vortex mixer

Procedure:

Thaw the stock solution: Remove an aliquot of the 10 mM Jak-IN-25 stock solution from the

freezer and allow it to thaw completely at room temperature.

Prepare an intermediate dilution (optional but recommended):

Pipette a small volume of the pre-warmed aqueous medium into a sterile tube.

Add a small volume of the 10 mM DMSO stock to the medium to make an intermediate

dilution (e.g., 1:10 to create a 1 mM solution). Vortex gently immediately after adding the
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stock.

Prepare the final working solution:

Add the required volume of the intermediate dilution (or the original stock if not making an

intermediate) to the final volume of pre-warmed aqueous medium to achieve the desired

final concentration.

Crucially, add the inhibitor solution dropwise while gently vortexing or swirling the medium

to ensure rapid and thorough mixing. This helps to avoid localized high concentrations that

can lead to precipitation.

Final DMSO concentration check: Calculate the final percentage of DMSO in your working

solution. Ensure it is below the tolerance level for your specific cell line or assay, typically not

exceeding 0.1%.

Use immediately: It is best practice to use the freshly prepared aqueous working solution

immediately to minimize the risk of precipitation over time.

Visualizations
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Caption: Workflow for preparing Jak-IN-25 solutions.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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